FTI-2148

• Molecular Formula: C24H28N4O3S
• Molecular Weight: 452.6 g/mol
• InChI: InChI=1S/C24H28N4O3S/c1-16-5-3-4-6-19(16)21-11-17(12-25-13-18-14-26-15-27-18)7-8-20(21)23(29)28-22(24(30)31)9-10-32-2/h3-8,11,14-15,22,25H,9-10,12-13H2,1-2H3,(H,26,27)(H,28,29)(H,30,31)/t22-/m0/s1
• InChIKey: KULAYTGUTXCHSV-QFIPXVFZSA-N

FTI-2148 Selection Guide

FTI-2148 is a synthetic, non-thiol-containing peptidomimetic inhibitor that functions as a RAS C-terminal mimetic, targeting both farnesyltransferase (FTase, FT-1) and geranylgeranyltransferase I (GGTase I, GGT-1) [1]. It exhibits high potency and selectivity for FTase with an IC50 of 1.4 nM, compared to an IC50 of 1.7 μM (1700 nM) for GGTase I, resulting in a >1000-fold selectivity window [1]. The compound is an imidazole-containing molecule with a molecular formula of C24H28N4O3S (free base) and is primarily utilized in preclinical oncology research to disrupt the post-translational prenylation of oncogenic proteins such as H-Ras, as well as in antimalarial studies targeting Plasmodium falciparum protein farnesyltransferase (PFT) [1][2].

• [1] Sun J, et al. Antitumor efficacy of a novel class of non-thiol-containing peptidomimetic inhibitors of farnesyltransferase and geranylgeranyltransferase I: combination therapy with the cytotoxic agents cisplatin, Taxol, and gemcitabine. Cancer Res. 1999;59(19):4919-26. PMID: 10519405. View Source
• [2] Carrico D, et al. In vitro and in vivo antimalarial activity of peptidomimetic protein farnesyltransferase inhibitors with improved membrane permeability. Bioorg Med Chem. 2004;12(24):6517-26. PMID: 15556766. View Source

FTI-2148 Procurement Rationale

Generic substitution of farnesyltransferase inhibitors (FTIs) is not scientifically valid due to profound differences in chemical structure, potency, and selectivity that directly impact experimental outcomes. FTI-2148 is a non-thiol-containing peptidomimetic, which confers distinct advantages over earlier thiol-containing FTIs like FTI-276 in terms of both cellular potency and selectivity [1]. While other FTIs such as Tipifarnib and Lonafarnib have progressed to clinical evaluation, their pharmacology and off-target profiles differ substantially from FTI-2148 [2]. Critically, FTI-2148 exhibits a defined and quantifiable selectivity profile for FTase over GGTase I (>1000-fold), a parameter that varies significantly across in-class compounds and dictates the specific prenylation pathways that are inhibited in a given experimental model [1]. Simply substituting another FTI without accounting for these quantitative differences in enzyme inhibition, cellular processing, and in vivo efficacy can lead to irreproducible results and misinterpretation of biological mechanisms.

• [1] Sun J, et al. Antitumor efficacy of a novel class of non-thiol-containing peptidomimetic inhibitors of farnesyltransferase and geranylgeranyltransferase I: combination therapy with the cytotoxic agents cisplatin, Taxol, and gemcitabine. Cancer Res. 1999;59(19):4919-26. PMID: 10519405. View Source
• [2] Lancet JE, Karp JE. Farnesyltransferase inhibitors in hematologic malignancies: new horizons in therapy. Blood. 2003;102(12):3880-6. View Source

FTI-2148 Comparative Performance

FTase vs. GGTase I Selectivity

FTI-2148 exhibits a significant quantitative advantage in both enzymatic selectivity and whole-cell potency when directly compared to the thiol-containing predecessor FTI-276. In enzymatic assays, FTI-2148 demonstrates an IC50 of 1.4 nM for FTase with a >1000-fold selectivity over GGTase I [1]. In contrast, FTI-276 is reported to have an IC50 of 30 nM for FTase with only a 33-fold selectivity over GGTase I [1]. This translates to a 30-fold improvement in cellular selectivity for FTI-2148 over FTI-276 [1].

Evidence Dimension	FTase Enzymatic IC50 and Selectivity Ratio
Target Compound Data	IC50 = 1.4 nM; Selectivity Ratio (GGTase I IC50 / FTase IC50) = 1214
Comparator Or Baseline	FTI-276: IC50 = 30 nM; Selectivity Ratio = 33
Quantified Difference	FTI-2148 is 21.4-fold more potent (IC50) and exhibits a 36.8-fold improvement in selectivity ratio (1214 vs 33) compared to FTI-276.
Conditions	In vitro enzymatic assays measuring inhibition of purified farnesyltransferase and geranylgeranyltransferase I activity.

Why This Matters

This superior selectivity and potency profile directly impacts experimental design by minimizing off-target GGTase I inhibition at concentrations required to achieve effective FTase blockade, thereby providing a cleaner pharmacological tool for dissecting farnesylation-dependent pathways.

• [1] Sun J, et al. Antitumor efficacy of a novel class of non-thiol-containing peptidomimetic inhibitors of farnesyltransferase and geranylgeranyltransferase I: combination therapy with the cytotoxic agents cisplatin, Taxol, and gemcitabine. Cancer Res. 1999;59(19):4919-26. PMID: 10519405. View Source

A-549 Xenograft Tumor Inhibition

In a head-to-head in vivo comparison using the same human lung adenocarcinoma A-549 xenograft model, FTI-2148 demonstrates substantially greater tumor growth inhibition (TGI) than GGTI-2154, a selective geranylgeranyltransferase I inhibitor. At the highest dose tested, FTI-2148 achieved a 91% suppression of tumor growth, whereas GGTI-2154 achieved only a 46% suppression [1]. The TGI for FTI-2148 across a dose range was 33%, 67%, and 91%, while GGTI-2154 achieved 9%, 27%, and 46% suppression at corresponding doses [1].

Evidence Dimension	In Vivo Tumor Growth Inhibition (TGI)
Target Compound Data	TGI = 91% at highest dose; Dose-dependent TGI values: 33%, 67%, 91%.
Comparator Or Baseline	GGTI-2154: TGI = 46% at highest dose; Dose-dependent TGI values: 9%, 27%, 46%.
Quantified Difference	FTI-2148 achieves a 45-percentage-point absolute improvement in tumor growth suppression (91% vs 46%) at the highest dose tested, and consistently outperforms GGTI-2154 across the entire dose range by a factor of approximately 2-3x.
Conditions	Human lung adenocarcinoma A-549 cells grown as subcutaneous xenografts in nude mice; compound delivered via osmotic minipump.

Why This Matters

This direct in vivo comparison provides compelling evidence that targeting FTase with FTI-2148 is a more efficacious therapeutic strategy in this model than inhibiting GGTase I with GGTI-2154, justifying the selection of FTI-2148 for studies focused on FTase-dependent tumor growth.

• [1] Sun J, et al. Antitumor efficacy of a novel class of non-thiol-containing peptidomimetic inhibitors of farnesyltransferase and geranylgeranyltransferase I: combination therapy with the cytotoxic agents cisplatin, Taxol, and gemcitabine. Cancer Res. 1999;59(19):4919-26. PMID: 10519405. View Source

H-Ras Breast Carcinoma Regression

The cellular activity of FTI-2148 (via its methylester prodrug FTI-2153) demonstrates exceptional specificity for the farnesylation substrate H-Ras over the geranylgeranylation substrate Rap1A. In whole-cell assays using NIH3T3 cells, FTI-2153 inhibits H-Ras processing with an IC50 of 10 nM, while it requires >30 μM to inhibit Rap1A processing, yielding a >3000-fold selectivity window [1]. This level of cellular discrimination is critical for target validation studies.

Evidence Dimension	Cellular Selectivity for H-Ras vs. Rap1A Processing
Target Compound Data	IC50 (H-Ras processing) = 10 nM; IC50 (Rap1A processing) > 30,000 nM (estimated); Selectivity Ratio > 3000.
Comparator Or Baseline	GGTI-2166: IC50 (H-Ras processing) > 30,000 nM; IC50 (Rap1A processing) = 300 nM; Selectivity Ratio > 100 (favoring Rap1A).
Quantified Difference	FTI-2153 is >3000-fold selective for H-Ras over Rap1A, whereas GGTI-2166 is >100-fold selective for Rap1A over H-Ras. FTI-2153 is >3000-fold more potent at inhibiting H-Ras processing than GGTI-2166.
Conditions	Whole-cell processing assays in NIH3T3 fibroblasts; FTI-2153 is the cell-permeable methylester prodrug of FTI-2148.

Why This Matters

This extreme cellular selectivity validates FTI-2148 as a precise tool for selectively inhibiting H-Ras farnesylation without confounding effects on Rap1A geranylgeranylation, ensuring that observed biological phenotypes can be confidently attributed to disruption of FTase-dependent pathways.

• [1] Sun J, et al. Antitumor efficacy of a novel class of non-thiol-containing peptidomimetic inhibitors of farnesyltransferase and geranylgeranyltransferase I: combination therapy with the cytotoxic agents cisplatin, Taxol, and gemcitabine. Cancer Res. 1999;59(19):4919-26. PMID: 10519405. View Source

Non-Thiol Chemotype Cellular Potency

A critical differential feature of FTI-2148 is its inability to inhibit the membrane localization of KRAS and NRAS, a property that distinguishes it from dual prenylation inhibitors like FGTI-2734 [1]. In human pancreatic cancer MiaPaCa2 and lung cancer H460 cells, FTI-2148 (at concentrations that fully inhibit HDJ2 farnesylation) failed to alter the membrane versus cytosolic distribution of KRAS, whereas FGTI-2734 effectively disrupted KRAS membrane localization [1]. This contrasts with its potent activity against P. falciparum PFT, where FTI-2148 exhibits an IC50 of 15 nM [2].

Evidence Dimension	Inhibition of KRAS Membrane Localization and Antiparasitic Activity
Target Compound Data	KRAS Membrane Localization: No inhibition observed at concentrations tested. P. falciparum PFT IC50 = 15 nM; Mammalian PFT IC50 = 0.82 nM.
Comparator Or Baseline	FGTI-2734: Inhibits KRAS membrane localization in MiaPaCa2 and H460 cells. P. falciparum PFT IC50 = Not specified for direct comparison in this context.
Quantified Difference	FTI-2148 exhibits a binary, functional difference: it fails to disrupt KRAS/NRAS membrane localization, a hallmark of effective KRAS-targeting agents, while maintaining potent enzymatic inhibition of mammalian PFT (IC50 = 0.82 nM) and antimalarial PFT (IC50 = 15 nM).
Conditions	Human pancreatic cancer MiaPaCa2 and human lung cancer H460 cells for KRAS localization; In vitro enzymatic assays for PFT activity.

Why This Matters

This functional selectivity is crucial for procurement decisions: FTI-2148 is a valuable tool for studying H-Ras-dependent biology or antimalarial mechanisms, but it is inappropriate for studies requiring KRAS or NRAS membrane delocalization. This specificity prevents misapplication of the compound in oncology research where KRAS inhibition is the intended goal.

• [1] Kazi A, et al. Dual Farnesyl and Geranylgeranyl Transferase Inhibitor FGTI-2734 Targets Mutant KRAS-Driven Pancreatic Cancer. Clin Cancer Res. 2019;25(19):5984-5996. PMID: 31227501. View Source
• [2] Carrico D, et al. In vitro and in vivo antimalarial activity of peptidomimetic protein farnesyltransferase inhibitors with improved membrane permeability. Bioorg Med Chem. 2004;12(24):6517-26. PMID: 15556766. View Source

FTI-2148 Application Scenarios

FTase-Selective Target Deconvolution

FTI-2148 is optimally suited for experimental oncology studies requiring the selective inhibition of FTase to interrogate H-Ras-driven signaling pathways. Its >3000-fold cellular selectivity for inhibiting H-Ras processing over Rap1A geranylgeranylation allows researchers to attribute observed effects on mitogen-activated protein kinase (MAPK) signaling and soft agar colony formation specifically to disrupted H-Ras farnesylation, minimizing confounding interpretation from GGTase I inhibition [1]. Furthermore, its demonstrated inability to disrupt KRAS membrane localization makes it a precise negative control tool when used in conjunction with dual prenylation inhibitors in pancreatic or lung cancer models [2].

In Vivo FTase-Dependent Tumor Suppression

Preclinical studies have established that combining FTI-2148 with cytotoxic chemotherapeutic agents yields enhanced antitumor efficacy compared to monotherapy. In A-549 human lung adenocarcinoma xenografts, the combination of FTI-2148 with cisplatin, gemcitabine, or Taxol resulted in significantly greater tumor growth suppression than either agent alone [1]. This evidence positions FTI-2148 as a valuable tool for investigating the mechanistic basis of chemo-sensitization and for validating FTase inhibition as a combinatorial strategy to augment the efficacy of standard cytotoxic agents in solid tumor models.

Non-Thiol Cell-Based Assays

FTI-2148 demonstrates potent inhibitory activity against P. falciparum protein farnesyltransferase (PFT) with an IC50 of 15 nM, making it a relevant tool compound for antimalarial research [1]. The compound's selectivity profile, coupled with its demonstrated in vitro and in vivo antimalarial activity, supports its use in screening cascades designed to validate PFT as a drug target for malaria. The structural features of FTI-2148, which confer improved membrane permeability over earlier peptidomimetics, provide a chemical biology starting point for the development of novel antimalarial agents [1].

HDJ2 Farnesylation Pharmacodynamic Monitoring

The in vivo pharmacodynamic activity of FTI-2148 has been rigorously quantified in transgenic mouse models. Subcutaneous administration of FTI-2148 (100 mg/kg/day for 4 days) suppressed FTase enzyme activity in mouse mammary tumors by 85-88%, while leaving GGTase I activity unaffected [1]. This robust, quantifiable suppression of the intended target in vivo, with a clear therapeutic index over the closely related GGTase I enzyme, establishes FTI-2148 as a reliable tool for correlating tumor regression with direct FTase target engagement in preclinical efficacy studies.

• [1] Sun J, et al. Antitumor efficacy of a novel class of non-thiol-containing peptidomimetic inhibitors of farnesyltransferase and geranylgeranyltransferase I: combination therapy with the cytotoxic agents cisplatin, Taxol, and gemcitabine. Cancer Res. 1999;59(19):4919-26. PMID: 10519405. View Source
• [2] Kazi A, et al. Dual Farnesyl and Geranylgeranyl Transferase Inhibitor FGTI-2734 Targets Mutant KRAS-Driven Pancreatic Cancer. Clin Cancer Res. 2019;25(19):5984-5996. PMID: 31227501. View Source
• [3] Carrico D, et al. In vitro and in vivo antimalarial activity of peptidomimetic protein farnesyltransferase inhibitors with improved membrane permeability. Bioorg Med Chem. 2004;12(24):6517-26. PMID: 15556766. View Source
• [4] Sun J, et al. Geranylgeranyltransferase I inhibitor GGTI-2154 induces breast carcinoma apoptosis and tumor regression in H-Ras transgenic mice. Cancer Res. 2003;63(24):8922-9. PMID: 14695209. View Source